Cas no 14437-17-3 (Chlorophenprop-methyl)

• Product Name: Chlorophenprop-methyl
• CAS No: 14437-17-3
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 162411
• PubChem ID: 329756688
• Update Time: 2025-06-08

Chlorophenprop-methyl Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a,4-dichloro-, methyl ester
• CHLORFENPROP-METHYL
• Chlorofenprop-methyl
• chlorfenprop
• chlorphenprop-methyl
• methyl (RS)-2-chloro-3-(4-chlorophenyl)propionate
• methyl 2-chloro-3-(4-chlorophenyl)propanoate
• methyl α,4-dichlorobenzenepropanoate
• rac-methyl (2R)-2-chloro-3-(4-chlorophenyl)propanoate
• W-5769
• bidisin
• B-57-10
• B-7-533
• bay70533
• bayer70533
• methachlorphenprop
• Chlorfenpropmethyl
• Hydrocinnamic acid, p,.alpha.-dichloro-, methyl ester
• Methyl 2-chloro-3-(4-chlorophenyl)propionate
• 894064M9QG
• 3-(4-Chlorphenyl)-2-chlorpropionsaeuremethylester
• Methyl 2-chloro-3-(p-chlorophenyl)propionate
• Methyl alpha-p-dichlorohydrocinnamate
• 14437-17-3
• W5769
• EPA Pesticide Chemical Code 557200
• Methyl .alpha.,4-dichlorophenylpropanoate
• Methyl-2-chloro-3-(4-chlorophenyl)propionate
• Benzenepropanoic acid, .alpha.,4-dichloro-, methyl ester
• Caswell No. 557A
• CHEBI:82236
• Methyl 3-(4-chlorophenyl)-2-chloropropionate
• DTXSID5041770
• Q27155829
• YJKIALIXRCSISK-UHFFFAOYSA-N
• Chlorofenprop-methyl, PESTANAL(R), analytical standard
• Propionic acid, 2-chloro-3-(4-chlorophenyl)-, methyl ester
• NS00021661
• UNII-894064M9QG
• BAY 70533
• Methyl 2-chloro-3-(4-chlorophenyl)propanoate #
• Bayer 70533
• Benzenepropanoic acid, alpha,4-dichloro-, methyl ester
• BRN 2331933
• CHLORFENPROP-METHYL [ISO]
• 2-Chloro-3-(4-chlorophenyl)-methylpropionate
• 3-(4-Chlorphenyl)-2-chlorpropionsaeuremethylester [German]
• Chlorfenprop-methyl [BSI:ISO]
• J-007947
• 2-Chloro-3-(4-chlorophenyl)propionic acid methyl ester
• C19115
• EINECS 238-413-5
• SCHEMBL163965
• BAY-70533
• Methyl alpha,4-dichlorophenylpropanoate
• Methylester kyseliny 2-chlor-3-p-chlorfenylpropionove [Czech]
• AKOS017415075
• Methyl .alpha.-chloro-.beta.-(p-chlorophenyl)propionate
• Chlorophenprop-methyl
• Methylester kyseliny 2-chlor-3-p-chlorfenylpropionove
• B 57-10
• Hydrocinnamic acid, p,alpha-dichloro-, methyl ester
• DTXCID3021770
• CHLORFENPROP METHYL
• Methyl alpha-chloro-beta-(p-chlorophenyl)propionate

• MDL： MFCD00055268
• Inchi： 1S/C10H10Cl2O2/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5,9H,6H2,1H3
• InChI Key： YJKIALIXRCSISK-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 232.00600
• Monoisotopic Mass: 232.005785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.2872 (estimate)
• Boiling Point: 300.4°Cat760mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.532
• PSA: 26.30000
• LogP: 2.66290

Chlorophenprop-methyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H410
• Warning Statement： P273-P280-P501
• Hazardous Material transportation number：UN2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22-50/53
• Safety Instruction： 36/37-60-61
• RTECS：UE8840000
• Hazardous Material Identification：
• Risk Phrases：R21/22; R50/53
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Chlorophenprop-methyl

Professional Introduction to Chlorophenprop-methyl (CAS No: 14437-17-3)

Chlorophenprop-methyl, with the chemical identifier CAS No 14437-17-3, is a compound of significant interest in the field of agrochemical research and development. This substance, belonging to the phenylpropylamine class, has garnered attention due to its unique structural properties and potential applications in crop protection and beyond. The molecular structure of Chlorophenprop-methyl incorporates a phenyl ring substituted with a propylamine group, further modified by a chlorine atom, which contributes to its distinct chemical behavior and reactivity.

The synthesis of Chlorophenprop-methyl involves a multi-step process that typically begins with the reaction of phenylacetonitrile with methylamine in the presence of a suitable catalyst. This initial step forms the propylamine side chain, which is then further functionalized through chlorination. The chlorination process is critical as it introduces the necessary electron-withdrawing group that enhances the compound's efficacy in various biological systems. Recent advancements in catalytic methods have improved the yield and purity of Chlorophenprop-methyl, making it more accessible for industrial applications.

In terms of its applications, Chlorophenprop-methyl has been explored for its potential as a precursor in the synthesis of more complex agrochemicals. Its structural framework allows for modifications that can lead to compounds with enhanced pest control properties. For instance, derivatives of Chlorophenprop-methyl have shown promise in preliminary studies as selective herbicides, targeting specific weed species without harming crops. This selectivity is crucial for sustainable agriculture, where minimizing environmental impact is a key concern.

The pharmacological properties of Chlorophenprop-methyl have also been investigated, although its primary focus remains in agrochemicals. Research indicates that the compound exhibits moderate bioactivity, particularly against certain fungal pathogens that affect crops. This bioactivity is attributed to its ability to disrupt essential metabolic pathways in fungi, thereby inhibiting their growth. Such findings are valuable for developing new strategies to combat resistant strains of plant pathogens, ensuring higher agricultural yields.

Eco-friendly considerations have driven recent research into developing greener synthetic routes for Chlorophenprop-methyl. Traditional methods often involve harsh conditions and generate significant waste, but newer approaches employ biocatalysis and solvent-free reactions to minimize environmental impact. These innovations not only improve the sustainability of producing Chlorophenprop-methyl but also enhance its overall safety profile for use in agricultural settings. The shift towards greener chemistry aligns with global efforts to promote sustainable practices across industries.

The regulatory landscape surrounding the use of Chlorophenprop-methyl is another area of active development. As regulatory bodies worldwide continue to evaluate agrochemicals for their environmental and health impacts, ensuring compliance becomes increasingly important. Manufacturers and researchers are collaborating to provide comprehensive data on the safety and efficacy of Chlorophenprop-methyl, facilitating its registration and responsible use in different regions. This collaborative approach ensures that agricultural practices remain both productive and environmentally sound.

Future directions in the study of Chlorophenprop-methyl include exploring its potential as an intermediate in pharmaceutical synthesis. While its primary applications are in agriculture, the unique reactivity of its molecular structure suggests it could be useful in creating novel therapeutic agents. Researchers are investigating how modifications to the phenylpropylamine core can yield compounds with desirable pharmacological properties, such as improved bioavailability or targeted action against specific diseases. Such explorations could open new avenues for medical research.

The role of computational chemistry in understanding Chlorophenprop-methyl's behavior cannot be overstated. Advanced modeling techniques allow researchers to predict how this compound interacts with biological targets at a molecular level. These simulations help optimize its design for better efficacy and reduced side effects. By integrating experimental data with computational insights, scientists can accelerate the development cycle for new agrochemicals derived from CAS No 14437-17-3 strong>.

In conclusion, < strong >Chlorophenprop-methyl (CAS No: 14437-17-3) strong > represents a compound with multifaceted potential across both agriculture and pharmaceutical research. Its unique chemical properties make it valuable for developing selective herbicides and fungicides, while also serving as a building block for more complex molecules. As research continues to uncover new applications and greener synthetic methods, this compound will likely remain at the forefront of innovation in agrochemical science.